1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C24H28FN3O3/c25-19-4-6-20(7-5-19)26-10-12-27(13-11-26)21-2-1-9-28(16-21)24(29)15-18-3-8-22-23(14-18)31-17-30-22/h3-8,14,21H,1-2,9-13,15-17H2
• InChI Key: YZUBXRWRTVDOCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CC3=C(C=C2)OCO3)N4CCN(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C24H28FN3O3
• Molecular Weight: 425.5 g/mol

Description

1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine, also known as MDPBP, is a psychoactive drug that belongs to the class of piperazine derivatives. The compound has gained attention in the scientific community due to its potential use as a research tool in studying the central nervous system.

Mechanism of Action

1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine acts as a reuptake inhibitor of both serotonin and dopamine transporters, leading to an increase in the levels of these neurotransmitters in the brain. This results in an increase in the activity of the central nervous system, leading to the psychoactive effects of the drug. 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have a higher affinity for the serotonin transporter than the dopamine transporter, which may contribute to its unique effects on the brain.
Biochemical and Physiological Effects
1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have a stimulant effect on the central nervous system, leading to increased alertness, energy, and euphoria. The compound has also been shown to have an anxiogenic effect, leading to increased anxiety and agitation. 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been shown to have a similar profile of effects to other psychoactive drugs such as amphetamines and cathinones.

Advantages and Limitations for Lab Experiments

1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has several advantages as a research tool, including its high affinity for the serotonin transporter and its potential use in studying the mechanisms of neurotransmitter transport. However, the compound also has several limitations, including its potential for abuse and its lack of selectivity for specific neurotransmitter transporters. Additionally, the psychoactive effects of 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine may make it difficult to use in certain research settings.

Future Directions

There are several future directions for research on 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine. One potential area of study is the development of more selective reuptake inhibitors that target specific neurotransmitter transporters. Additionally, the potential use of 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine in the treatment of psychiatric disorders such as depression and anxiety should be explored. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine and its potential as a research tool in studying the central nervous system.

Synthesis Methods

1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process that involves the reaction of 1,3-benzodioxole with piperidine and 4-fluorophenylpiperazine. The final product is then purified through recrystallization. The synthesis of 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been described in several research articles, and the compound is commercially available for research purposes.

Scientific Research Applications

1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has been used as a research tool in studying the central nervous system. It has been shown to have a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine has also been shown to have an effect on the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. These properties make 1-[1-(1,3-benzodioxol-5-ylacetyl)-3-piperidinyl]-4-(4-fluorophenyl)piperazine a useful tool for studying the mechanisms of neurotransmitter transport and the effects of psychoactive drugs on the brain.